4-Iodo-1-tosyl-1H-imidazole

• IUPAC Name: 4-iodo-1-(4-methylphenyl)sulfonylimidazole
• InChI: InChI=1S/C10H9IN2O2S/c1-8-2-4-9(5-3-8)16(14,15)13-6-10(11)12-7-13/h2-7H,1H3
• InChI Key: GNMAMHYZZVUENR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(N=C2)I
• Molecular Formula: C10H9IN2O2S
• DSSTOX Substance ID: DTXSID10392246
• Molecular Weight: 348.16 g/mol
• CAS No.: 163854-63-5

Description

4-Iodo-1-tosyl-1H-imidazole, also known as this compound, is a useful research compound. Its molecular formula is C10H9IN2O2S and its molecular weight is 348.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Biomimetic Studies : It serves as a route to 4-imidazolyl-containing multidentate ligands for biomimetic studies (Collman, Zhong, & Wang, 1999).

• Heme Oxygenase-1 Inhibitors and Antitumor Properties : Novel aryloxyalkyl derivatives of imidazole, including 4-Iodo-1-tosyl-1H-imidazole, have potential as heme oxygenase-1 inhibitors with antitumor properties (Salerno et al., 2013).

• Synthesis of N,N,N′-Trisubstituted Ethylendiamine Derivatives : Its derivatives are useful in the synthesis of N,N,N′-trisubstituted ethylendiamine derivatives (Li et al., 2004).

• Imidazole-Based Medicinal Molecules : The van Leusen reaction with tosylmethylisocyanides (TosMICs) is a strategy for synthesizing imidazole-based medicinal molecules, which are widely researched for drug discovery (Zheng, Ma, & Zhang, 2020).

• Broad Bioactivities in Medicinal Applications : Imidazole-based compounds exhibit a range of bioactivities and are used in various medicinal applications, including anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, and antihypertensive drugs (Zhang, Peng, Damu, Geng, & Zhou, 2014).

• Radiosensitizing Agents : Certain derivatives, like 4(5)-iodo-5(4)-nitro-1-substituted-imidazoles, selectively radiosensitize hypoxic cells to the lethal effect of radiation (Gupta et al., 1985).

• Corrosion Inhibition : Imidazole derivatives act as corrosion inhibitors for carbon steel in acidic environments, showing great protection from aggressive solutions (Zhang et al., 2015).

• Mesomorphic Properties : Mesomorphic 3-[4-(dodecyloxy)phenyl]-1-methyl-1H-imidazol-3-ium iodide has been investigated for its mesomorphism, lamellar crystal structure, electrochemical behavior, and UV properties (Fouchet et al., 2009).

• Peptidomimetics Synthesis : It can be used in aminocarbonylation reactions to synthesize constrained amino acid analogues, useful in peptidomimetics (Skogh et al., 2013).